![molecular formula C19H21NO3 B8733395 Methyl 4-[(4-tert-butylphenyl)carbamoyl]benzoate](/img/structure/B8733395.png)
Methyl 4-[(4-tert-butylphenyl)carbamoyl]benzoate
Cat. No. B8733395
M. Wt: 311.4 g/mol
InChI Key: XTUACXSSPSYPDF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07595332B2
Procedure details
mono-Methyl terephthalate (1.02 g, 5.67 mmol) was refluxed in SOCl2 (10 mL) for 1 hour, allowed to cool to room temperature, and concentrated under reduced pressure. The residue was taken up in tetrahydrofuran (30 mL) and treated with 4-tert-butylaniline (0.9 mL, 5.65 mmol) and DIEA (5 mL, 28.8 mmol) at room temperature. After stirring overnight, the mixture was concentrated under reduced pressure and the residue was taken up in ethyl acetate. The ethyl acetate was washed with H2O and brine, dried over Na2SO4, filtered, and the filtrate was concentrated under reduced pressure. The residue was triturated with 3:2 hexanes:ethyl acetate and the solid air-dried to provide the title compound. 1H NMR (300 MHz, DMSO-d6) δ 10.37 (s, 1H), 8.08 (m, 4H), 7.69 (m, 2H), 7.39 (m, 2H), 3.90 (s, 3H), 1.29 (s, 9H); MS (ESI+) m/z 312 (M+H)+.
Identifiers
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REACTION_CXSMILES
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[C:1]([O:12][CH3:13])(=[O:11])[C:2]1[CH:10]=[CH:9][C:5]([C:6]([O-:8])=O)=[CH:4][CH:3]=1.[C:14]([C:18]1[CH:24]=[CH:23][C:21]([NH2:22])=[CH:20][CH:19]=1)([CH3:17])([CH3:16])[CH3:15].CCN(C(C)C)C(C)C>O=S(Cl)Cl>[C:14]([C:18]1[CH:19]=[CH:20][C:21]([NH:22][C:6]([C:5]2[CH:4]=[CH:3][C:2]([C:1]([O:12][CH3:13])=[O:11])=[CH:10][CH:9]=2)=[O:8])=[CH:23][CH:24]=1)([CH3:17])([CH3:15])[CH3:16]
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Inputs
Step One
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Name
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|
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Quantity
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1.02 g
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Type
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reactant
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Smiles
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C(C1=CC=C(C(=O)[O-])C=C1)(=O)OC
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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O=S(Cl)Cl
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Step Two
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Name
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Quantity
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0.9 mL
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Type
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reactant
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Smiles
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C(C)(C)(C)C1=CC=C(N)C=C1
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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CCN(C(C)C)C(C)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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After stirring overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the mixture was concentrated under reduced pressure
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WASH
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Type
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WASH
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Details
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The ethyl acetate was washed with H2O and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was triturated with 3:2 hexanes
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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ethyl acetate and the solid air-dried
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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C(C)(C)(C)C1=CC=C(C=C1)NC(=O)C1=CC=C(C(=O)OC)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
